Cas no 301541-67-3 (Guanidine, (4-phenyl-2-pyridinyl)-)

• Product Name: Guanidine, (4-phenyl-2-pyridinyl)-
• CAS No: 301541-67-3
• MF: C₁₂H₁₂N₄
• MW: 212.25048160553
• CID: 3933189
• Update Time: 2026-04-17

Guanidine, (4-phenyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine, (4-phenyl-2-pyridinyl)-

Additional information on Guanidine, (4-phenyl-2-pyridinyl)-

Introduction to Guanidine, (4-phenyl-2-pyridinyl)- (CAS No. 301541-67-3)

Guanidine, (4-phenyl-2-pyridinyl)-, with the chemical formula C₁₀H₁₀N₃, is a significant compound in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 301541-67-3, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both guanidine and phenyl-pyridinyl groups makes it a versatile intermediate in synthesizing various bioactive molecules.

The guanidine moiety is well-known for its role as a nitrogen donor in biological systems, often participating in the formation of hydrogen bonds and contributing to the stability of protein structures. In contrast, the phenyl-pyridinyl group introduces aromaticity and potential hydrophobic interactions, making this compound suitable for designing molecules with specific binding affinities. The combination of these features has led to its exploration in the development of novel therapeutic agents.

Recent research has highlighted the compound's potential in the synthesis of kinase inhibitors, which are crucial in targeting various forms of cancer and inflammatory diseases. The pyridinyl ring, in particular, has been identified as a key pharmacophore in many successful drugs, enhancing binding interactions with target enzymes. Studies have shown that modifications around the pyridine ring can significantly alter the pharmacokinetic properties of molecules, making them more effective in vivo.

In addition to its role in kinase inhibition, Guanidine, (4-phenyl-2-pyridinyl)- has been investigated for its antimicrobial properties. The guanidine group is known to disrupt bacterial cell membranes by forming strong hydrogen bonds with polar heads on the membrane surface. This property has been exploited in designing compounds that exhibit broad-spectrum antimicrobial activity. Recent clinical trials have demonstrated promising results when this compound is used in combination with traditional antibiotics, suggesting a synergistic effect that could improve treatment outcomes.

The synthesis of Guanidine, (4-phenyl-2-pyridinyl)- involves multi-step organic reactions, typically starting from readily available precursors such as 4-phenylpyridine and guanidine hydrochloride. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are critical in pharmaceutical research where impurities can significantly affect the efficacy and safety of drug candidates.

The compound's solubility profile is another important consideration in drug development. Guanidine derivatives generally exhibit good solubility in polar solvents due to the presence of multiple hydrogen bond donors. This property facilitates their use in formulations requiring aqueous environments, such as oral suspensions and injectables. However, optimizing solubility while maintaining stability remains a challenge that researchers are actively addressing.

Regulatory considerations also play a significant role in the development and commercialization of Guanidine, (4-phenyl-2-pyridinyl)- based drugs. Compliance with guidelines set by agencies such as the FDA and EMA is essential for ensuring safety and efficacy. Preclinical studies have been conducted to evaluate its toxicity profile and pharmacokinetic behavior. These studies provide critical data for regulatory submissions and help determine appropriate dosing regimens for clinical use.

The future prospects for Guanidine, (4-phenyl-2-pyridinyl)- are promising, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. For instance, it has been suggested that this compound could be used in materials science for developing novel polymers with enhanced thermal stability or electrical conductivity. Additionally, its antimicrobial properties make it a candidate for advanced wound care products and disinfectants.

In conclusion, Guanidine, (4-phenyl-2-pyridinyl)- (CAS No. 301541-67-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules targeting various diseases. With continued advancements in synthetic chemistry and drug design principles, this compound is poised to play a crucial role in next-generation therapeutics.